Cas no 2866322-29-2 (1-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one)

• Product Name: 1-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one
• CAS No: 2866322-29-2
• MF: C₈H₉F₃O
• MW: 178.151673078537
• CID: 6094039
• PubChem ID: 165884898
• Update Time: 2026-03-11

1-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]ethanone
• EN300-39870190
• 1-(3-(TRIFLUOROMETHYL)BICYCLO[1.1.1]PENTAN-1-YL)ETHAN-1-ONE
• F98029
• EN300-7431098
• 2866322-29-2
• 1-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one
• MFCD35057399
• 1-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one

• Inchi： 1S/C8H9F3O/c1-5(12)6-2-7(3-6,4-6)8(9,10)11/h2-4H2,1H3
• InChI Key： NQXKSHQVHWENBJ-UHFFFAOYSA-N
• SMILES： FC(C12CC(C(C)=O)(C1)C2)(F)F

Computed Properties

• Exact Mass: 178.06054939g/mol
• Monoisotopic Mass: 178.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one

Comprehensive Analysis of 1-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one (CAS No. 2866322-29-2)

The compound 1-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one (CAS No. 2866322-29-2) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science. This bicyclic ketone derivative, featuring a trifluoromethyl group, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical formulations, and advanced material development.

One of the most intriguing aspects of 1-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one is its bicyclo[1.1.1]pentane scaffold, a rigid and sterically constrained framework that mimics the spatial arrangement of aromatic rings while offering distinct electronic properties. This structural feature has led to its investigation as a bioisostere in medicinal chemistry, particularly in the design of novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases. The incorporation of the trifluoromethyl group further enhances its lipophilicity and metabolic stability, key factors in drug development.

In the context of current research trends, CAS No. 2866322-29-2 aligns with the growing demand for fluorinated compounds in the pharmaceutical industry. Fluorination is a widely adopted strategy to improve the bioavailability and binding affinity of drug candidates. The trifluoromethyl moiety in this compound has been shown to modulate pharmacokinetic properties, making it a subject of interest for researchers working on next-generation small-molecule drugs. Additionally, its potential applications in PET imaging and radiopharmaceuticals are being explored, given the favorable nuclear properties of fluorine-18.

From a synthetic chemistry perspective, the preparation of 1-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one involves innovative methodologies that highlight advances in C-H functionalization and cross-coupling reactions. Recent publications have demonstrated efficient routes to access this scaffold using catalytic systems that minimize waste and improve atom economy—a critical consideration in green chemistry initiatives. These developments are particularly relevant to industrial chemists seeking scalable and sustainable synthetic protocols.

The material science community has also taken note of CAS No. 2866322-29-2 due to its potential in designing high-performance polymers and liquid crystals. The rigid bicyclic core, combined with the polar trifluoromethyl group, offers unique opportunities to tailor thermal stability and optical properties. Such characteristics are highly sought after in electronics, coatings, and specialty materials where precise control over molecular architecture is essential.

As the scientific community continues to investigate 1-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one, safety and regulatory aspects remain paramount. While this compound is not classified as hazardous under current guidelines, proper handling protocols should always be followed in laboratory settings. Researchers are encouraged to consult up-to-date safety data sheets (SDS) and adhere to institutional guidelines when working with this or any chemical substance.

In conclusion, 1-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-one (CAS No. 2866322-29-2) represents a compelling case study in modern chemical innovation. Its multifaceted applications—spanning pharmaceuticals, materials, and beyond—underscore the importance of fundamental research in discovering new molecular tools for technological advancement. As synthetic methods evolve and analytical techniques improve, we can anticipate even broader utility for this remarkable compound in addressing real-world challenges across multiple scientific disciplines.